2-(2-Chloroethoxy)-4,6-dimethylnicotinonitrile
Overview
Description
“2-(2-Chloroethoxy)ethanol” is a chloroalkoxy alcohol commonly used as an organic building block in the synthesis of various pharmaceutical compounds . It’s also known as “Triethylene glycol monochlorohydrin” and is used in laboratory chemicals .
Synthesis Analysis
The synthesis method of “2-(2-chloroethoxy)acetic acid” uses “2-chloroethoxy ethanol” as starting materials, water as solvents, and nitric acid for direct oxidization to obtain products . Another method involves reacting “2-chloroethoxy ethanol” with nitric acid for a period ranging between 2-12 hrs at a temperature ranging from 10-90°C .
Molecular Structure Analysis
The molecular formula for “2-(2-(2-Chloroethoxy)ethoxy)ethanol” is C6H13ClO3 with a molecular weight of 168.619 .
Chemical Reactions Analysis
“2-Chloroethanol” is produced by treating ethylene with hypochlorous acid . It was once produced on a large scale as a precursor to ethylene oxide .
Physical And Chemical Properties Analysis
The density of “2-(2-(2-Chloroethoxy)ethoxy)ethanol” is 1.1±0.1 g/cm3, and it has a boiling point of 247.6±0.0 °C at 760 mmHg .
Scientific Research Applications
Synthesis of Temperature-Responsive Block Copolymers
The compound is used in the synthesis of temperature-responsive block copolymers . These copolymers, such as poly (2- (dimethyl amino)ethyl methacrylate)- b -poly ( N -isopropylacrylamide) [PDMAEMA- b -PNIPAM], have been prepared by a combination of the redox polymerization and the reversible addition-fragmentation chain transfer (RAFT) polymerization .
Preparation of Macromonomeric Initiator
2-(2-Chloroethoxy)-4,6-dimethylnicotinonitrile is used in the preparation of macromonomeric initiator (macro-CTA) which is obtained via the reaction of PNIPAM-Cl with the potassium salt of ethyl xanthogenate .
Creation of Stimuli-Responsive Polymers
The compound is used in the creation of stimuli-responsive polymers. These polymers have physical and chemical properties that can be adjusted by external stimuli such as temperature, pH, ion power, light .
Development of Intelligent Materials
Stimuli-responsive polymers, which can be created using 2-(2-Chloroethoxy)-4,6-dimethylnicotinonitrile, have been extensively researched with the goal of developing intelligent materials for a variety of applications .
Biomedical Applications
Temperature-responsive, water-soluble polymers exhibiting a lower subcritical solution temperature (LCST) in the aqueous environment are increasingly being investigated for nanotechnology and biotechnology applications .
Bio-Imaging
Stimuli-responsive polymeric materials have shown great influence in the biomedical field, especially bio-imaging .
Synthesis of Other Compounds
2-(2-Chloroethoxy)-4,6-dimethylnicotinonitrile is employed in the preparation of o-nitrophenylbromoacetaldehyde bis-2- (2-chloroethoxy)-ethyl acetal, quetiapine and 2- (2-azidoethoxy)ethanol .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that chloroalkoxy compounds like this one are often used as organic building blocks in the synthesis of various pharmaceutical compounds .
Biochemical Pathways
The compound has been used in the synthesis of ethylene glycol-based amino acids and polymers for direct and amplified DNA detection . This suggests that it may play a role in biochemical pathways related to DNA synthesis and detection .
Result of Action
Its use in the synthesis of compounds for dna detection suggests that it may have effects at the molecular level .
properties
IUPAC Name |
2-(2-chloroethoxy)-4,6-dimethylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O/c1-7-5-8(2)13-10(9(7)6-12)14-4-3-11/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWFGHJYRUUMQOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C#N)OCCCl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001207970 |
Source
|
| Record name | 2-(2-Chloroethoxy)-4,6-dimethyl-3-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001207970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chloroethoxy)-4,6-dimethylnicotinonitrile | |
CAS RN |
1053658-92-6 |
Source
|
| Record name | 2-(2-Chloroethoxy)-4,6-dimethyl-3-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1053658-92-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Chloroethoxy)-4,6-dimethyl-3-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001207970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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